Cas no 1695748-84-5 (3-(5-fluoro-2-methylphenyl)-3-hydroxypropanenitrile)

• Product Name: 3-(5-fluoro-2-methylphenyl)-3-hydroxypropanenitrile
• CAS No: 1695748-84-5
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• CID: 6062072
• PubChem ID: 108386114
• Update Time: 2025-05-24

3-(5-fluoro-2-methylphenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoro-2-methylphenyl)-3-hydroxypropanenitrile
• 5-Fluoro-β-hydroxy-2-methylbenzenepropanenitrile
• 1695748-84-5
• EN300-1845655

• Inchi： 1S/C10H10FNO/c1-7-2-3-8(11)6-9(7)10(13)4-5-12/h2-3,6,10,13H,4H2,1H3
• InChI Key： DZBCVDMHBAUQOS-UHFFFAOYSA-N
• SMILES： C(C1C=C(C=CC=1C)F)(O)CC#N

Computed Properties

• Exact Mass: 179.074642105g/mol
• Monoisotopic Mass: 179.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44Ų

Additional information on 3-(5-fluoro-2-methylphenyl)-3-hydroxypropanenitrile

Comprehensive Overview of 3-(5-fluoro-2-methylphenyl)-3-hydroxypropanenitrile (CAS No. 1695748-84-5)

3-(5-fluoro-2-methylphenyl)-3-hydroxypropanenitrile (CAS No. 1695748-84-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative, characterized by its fluoro and hydroxy functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, featuring a phenyl ring substituted with a methyl group and a fluorine atom, contributes to its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 3-(5-fluoro-2-methylphenyl)-3-hydroxypropanenitrile has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role as a building block for small molecule therapeutics, especially in the development of kinase inhibitors and anti-inflammatory agents. The compound's nitrile group also offers versatility in further chemical modifications, enabling the synthesis of heterocyclic compounds with diverse biological activities.

The synthesis of 3-(5-fluoro-2-methylphenyl)-3-hydroxypropanenitrile typically involves multi-step organic reactions, including Grignard reactions or nucleophilic additions to carbonyl compounds. Its CAS No. 1695748-84-5 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity, ensuring its suitability for high-value applications.

From an industrial perspective, 3-(5-fluoro-2-methylphenyl)-3-hydroxypropanenitrile aligns with the growing trend toward sustainable chemistry and green synthesis. Companies are investing in catalytic processes to minimize waste and improve yield, addressing environmental concerns while maintaining cost efficiency. This compound's potential extends beyond pharmaceuticals; it is also explored in advanced materials, such as liquid crystals and polymeric additives, where its fluorine content enhances thermal and chemical resistance.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of 3-(5-fluoro-2-methylphenyl)-3-hydroxypropanenitrile is critical. Its hydroxypropanenitrile moiety, combined with aryl substitutions, influences solubility and binding affinity in biological systems. Recent studies highlight its relevance in central nervous system (CNS) drug development, where fluorine incorporation improves blood-brain barrier penetration—a key challenge in neurology.

In summary, 3-(5-fluoro-2-methylphenyl)-3-hydroxypropanenitrile (CAS No. 1695748-84-5) represents a promising candidate for innovation across multiple scientific disciplines. Its synthetic versatility, coupled with emerging applications in life sciences and material engineering, underscores its importance in modern chemistry. As industries prioritize precision medicine and eco-friendly production, this compound is poised to play a pivotal role in shaping future technologies.